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Compound of Interest

Compound Name: (E/Z)-OSM-SMI-10B

Cat. No.: B10754565 Get Quote

Introduction
(E/Z)-OSM-SMI-10B is a derivative of OSM-SMI-10 and acts as a small molecule inhibitor of

Oncostatin M (OSM), a pleiotropic cytokine from the interleukin-6 (IL-6) family.[1][2] OSM is

involved in various physiological and pathological processes, including inflammation,

hematopoiesis, and the regulation of cell proliferation.[3] (E/Z)-OSM-SMI-10B functions by

binding to OSM, which in turn significantly reduces OSM-induced phosphorylation of STAT3 in

cancer cells.[1][4] This inhibitory action on the OSM signaling pathway makes it a valuable tool

for research in areas such as oncology and inflammatory diseases. These application notes

provide a detailed protocol for the preparation of a stock solution of (E/Z)-OSM-SMI-10B in

Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
For ease of reference, the key quantitative data for (E/Z)-OSM-SMI-10B is summarized in the

table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10754565?utm_src=pdf-interest
https://www.benchchem.com/product/b10754565?utm_src=pdf-body
https://www.researchgate.net/figure/OSM-SMI-10B-docked-to-OSM-A-Chemical-structure-of-OSM-SMI-10B-B-OSM-SMI-10B-green_fig5_353798100
https://www.medchemexpress.com/e-z-osm-smi-10b.html?locale=fr-FR
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1258765/full
https://www.benchchem.com/product/b10754565?utm_src=pdf-body
https://www.researchgate.net/figure/OSM-SMI-10B-docked-to-OSM-A-Chemical-structure-of-OSM-SMI-10B-B-OSM-SMI-10B-green_fig5_353798100
https://www.medchemexpress.com/osm-smi-10b.html
https://www.benchchem.com/product/b10754565?utm_src=pdf-body
https://www.benchchem.com/product/b10754565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₁H₁₄O₇

Molecular Weight 378.33 g/mol

Solubility in DMSO
250 mg/mL (660.80 mM)

(ultrasonication required)

Recommended Solvent
DMSO (Dimethyl Sulfoxide),

newly opened

Appearance Solid

Experimental Protocols
Materials:

(E/Z)-OSM-SMI-10B powder

Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution:

Preparation: Before starting, ensure that the (E/Z)-OSM-SMI-10B powder and DMSO are at

room temperature. It is crucial to use newly opened, anhydrous DMSO as the compound's

solubility can be significantly impacted by moisture.

Weighing: Accurately weigh the desired amount of (E/Z)-OSM-SMI-10B powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
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out 3.7833 mg of the compound.

Dissolution:

Add the weighed (E/Z)-OSM-SMI-10B powder to a sterile microcentrifuge tube or vial.

Using a calibrated micropipette, add the calculated volume of DMSO to the tube. For

3.7833 mg to make a 10 mM solution, you would add 1 mL of DMSO. A pre-calculated

table for various volumes and concentrations is provided below for convenience.

Mixing and Sonication:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Due to the nature of the compound, ultrasonication is required to achieve complete

dissolution. Place the tube in an ultrasonic bath and sonicate until the solution is clear and

free of any visible particulates.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to prevent

repeated freeze-thaw cycles, which can lead to product inactivation.

For long-term storage, store the aliquots at -80°C for up to 6 months.

For short-term storage, aliquots can be stored at -20°C for up to 1 month.

Stock Solution Preparation Table:

Desired
Concentration

Mass of (E/Z)-OSM-
SMI-10B for 1 mL

Mass of (E/Z)-OSM-
SMI-10B for 5 mL

Mass of (E/Z)-OSM-
SMI-10B for 10 mL

1 mM 0.3783 mg 1.8915 mg 3.783 mg

5 mM 1.8915 mg 9.4575 mg 18.915 mg

10 mM 3.783 mg 18.915 mg 37.83 mg
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Visualizations

Stock Solution Preparation Workflow
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Caption: Workflow for preparing (E/Z)-OSM-SMI-10B stock solution.
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Inhibitory Action of (E/Z)-OSM-SMI-10B on the OSM Signaling Pathway
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Caption: (E/Z)-OSM-SMI-10B inhibits the OSM/STAT3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. medchemexpress.com [medchemexpress.com]

3. Frontiers | Multifaceted oncostatin M: novel roles and therapeutic potential of the
oncostatin M signaling in rheumatoid arthritis [frontiersin.org]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for (E/Z)-OSM-SMI-
10B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10754565#preparing-e-z-osm-smi-10b-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10754565?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/OSM-SMI-10B-docked-to-OSM-A-Chemical-structure-of-OSM-SMI-10B-B-OSM-SMI-10B-green_fig5_353798100
https://www.medchemexpress.com/e-z-osm-smi-10b.html?locale=fr-FR
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1258765/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1258765/full
https://www.medchemexpress.com/osm-smi-10b.html
https://www.benchchem.com/product/b10754565#preparing-e-z-osm-smi-10b-stock-solution-in-dmso
https://www.benchchem.com/product/b10754565#preparing-e-z-osm-smi-10b-stock-solution-in-dmso
https://www.benchchem.com/product/b10754565#preparing-e-z-osm-smi-10b-stock-solution-in-dmso
https://www.benchchem.com/product/b10754565#preparing-e-z-osm-smi-10b-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10754565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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